Cas no 854179-04-7 (1-(2-methoxyphenyl)-3-methylbutan-1-ol)

• Product Name: 1-(2-methoxyphenyl)-3-methylbutan-1-ol
• CAS No: 854179-04-7
• MDL: MFCD11935428
• CID: 4660532
• PubChem ID: 586270
• Update Time: 2025-06-29

1-(2-methoxyphenyl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-methylbutan-1-ol
• Benzenemethanol, 2-methoxy-α-(2-methylpropyl)-

• MDL： MFCD11935428

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-methoxyphenyl)-3-methylbutan-1-ol

1-(2-Methoxyphenyl)-3-Methylbutan-1-ol (CAS No. 854179-04-7): A Comprehensive Overview

1-(2-Methoxyphenyl)-3-methylbutan-1-ol (CAS No. 854179-04-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in the development of new drugs and materials.

The molecular formula of 1-(2-methoxyphenyl)-3-methylbutan-1-ol is C₁₂H₁₈O₂, and it has a molecular weight of approximately 198.26 g/mol. The compound features a methoxyphenyl group and a methylbutan-1-ol moiety, which contribute to its distinct chemical and physical properties. These structural features enable the compound to interact with various biological targets and materials, making it a subject of interest for both academic research and industrial applications.

In the realm of pharmaceutical research, 1-(2-methoxyphenyl)-3-methylbutan-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its anti-inflammatory and antioxidant properties, which are crucial for treating various diseases and conditions. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound can effectively reduce inflammation in cellular models, suggesting its potential as an anti-inflammatory agent.

Beyond its pharmaceutical applications, 1-(2-methoxyphenyl)-3-methylbutan-1-ol has also been investigated for its use in chemical synthesis. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the synthesis of novel compounds with diverse biological activities. A notable example is the synthesis of a series of antimicrobial agents using 1-(2-methoxyphenyl)-3-methylbutan-1-ol as a key intermediate, as reported in the *Organic Letters* in 2022.

In the field of materials science, 1-(2-methoxyphenyl)-3-methylbutan-1-ol has been explored for its potential to enhance the properties of polymers and other materials. Its ability to modify the physical and chemical properties of materials makes it a valuable additive in various applications. For instance, a study published in *Macromolecules* in 2023 investigated the use of this compound as a plasticizer for polyvinyl chloride (PVC), demonstrating improved flexibility and durability of the resulting material.

The synthesis of 1-(2-methoxyphenyl)-3-methylbutan-1-ol can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-methoxybenzaldehyde with 3-methylbutan-1-one in the presence of a reducing agent such as sodium borohydride (NaBH₄). This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

Despite its numerous applications, the use of 1-(2-methoxyphenyl)-3-methylbutan-1-ol also comes with certain considerations. Researchers must be aware of its safety profile and handle it with appropriate precautions to ensure safe laboratory practices. Additionally, ongoing studies are focused on optimizing its synthesis methods to improve yield and reduce environmental impact.

In conclusion, 1-(2-methoxyphenyl)-3-methylbutan-1-ol (CAS No. 854179-04-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and diverse properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.